Cas no 2229233-06-9 (2-(3-ethylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2229233-06-9
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6221185
• PubChem ID: 165695017
• Update Time: 2025-10-29

2-(3-ethylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine
• 2229233-06-9
• EN300-1731969

• Inchi： 1S/C9H13NS/c1-2-6-3-4-11-9(6)7-5-8(7)10/h3-4,7-8H,2,5,10H2,1H3
• InChI Key： PEDSXPLHPPNFOB-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1CC1N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine

Professional Introduction to 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2229233-06-9)

2-(3-ethylthiophen-2-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229233-06-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a cyclopropane ring linked to a thiophene derivative, which contributes to its distinctive chemical behavior and reactivity.

The compound's structure, featuring a cyclopropan-1-amine moiety, makes it an intriguing subject for research in the synthesis of novel bioactive molecules. The presence of the ethylthiophenyl group enhances its versatility, allowing for further functionalization and modification. These attributes have positioned 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine as a valuable scaffold for exploring new pharmacological pathways.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in pharmaceutical applications. Among these, thiophene derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The incorporation of the cyclopropane ring into the thiophene framework in 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine introduces additional reactivity, making it a compelling candidate for further investigation.

Current research in medicinal chemistry has highlighted the importance of structural diversity in drug design. The unique combination of rings and functional groups in 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine allows for the exploration of multiple binding interactions with biological targets. This flexibility is crucial for developing compounds with enhanced efficacy and reduced side effects. Studies have demonstrated that such structural motifs can modulate enzyme activity and receptor binding, offering potential therapeutic benefits.

The synthesis of 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

One of the most promising areas of research involving 2-(3-ethylthiophen-2-yl)cyclopropan-1-amine is its application in the development of small-molecule inhibitors. By targeting specific enzymes or receptors involved in disease pathways, this compound has the potential to disrupt pathological processes at a molecular level. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and other therapeutic targets, suggesting their utility in treating various conditions.

The pharmacokinetic properties of 2-(3-Ethylthiophen)-2-ylic-cyclopropylamine are also under investigation to optimize its delivery and efficacy. Factors such as solubility, metabolic stability, and distribution within the body are critical considerations in drug development. Researchers are exploring modifications to enhance these properties while maintaining the desired biological activity. This includes studying how different substituents affect the compound's behavior in vivo.

In conclusion, 2-(3-Ethylthiophen)-2-ylic-cyclopropylamine (CAS No. 2229233-069) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a scaffold for developing novel bioactive molecules underscores its importance in ongoing research efforts. As scientific understanding progresses, this compound is expected to contribute to the discovery of new treatments for a range of diseases.